Cas no 1782612-56-9 (1-2-(3-bromopyridin-2-yl)ethylpiperazine)

• Product Name: 1-2-(3-bromopyridin-2-yl)ethylpiperazine
• CAS No: 1782612-56-9
• MF: C₁₁H₁₆BrN₃
• MW: 270.168841362
• CID: 6567472
• PubChem ID: 82667365
• Update Time: 2025-06-22

1-2-(3-bromopyridin-2-yl)ethylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-2-(3-bromopyridin-2-yl)ethylpiperazine
• 1782612-56-9
• 1-[2-(3-bromopyridin-2-yl)ethyl]piperazine
• EN300-2003063

• Inchi： 1S/C11H16BrN3/c12-10-2-1-4-14-11(10)3-7-15-8-5-13-6-9-15/h1-2,4,13H,3,5-9H2
• InChI Key： AFHUUDMAQWRIBZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=C1CCN1CCNCC1

Computed Properties

• Exact Mass: 269.05276g/mol
• Monoisotopic Mass: 269.05276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 28.2Ų

Additional information on 1-2-(3-bromopyridin-2-yl)ethylpiperazine

Comprehensive Overview of 1-2-(3-bromopyridin-2-yl)ethylpiperazine (CAS No. 1782612-56-9): Properties, Applications, and Research Insights

The compound 1-2-(3-bromopyridin-2-yl)ethylpiperazine (CAS No. 1782612-56-9) is a brominated pyridine derivative with a piperazine moiety, which has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 3-bromopyridin-2-yl group and the ethylpiperazine chain, make it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting central nervous system (CNS) disorders and infectious diseases.

One of the key reasons for the growing interest in 1-2-(3-bromopyridin-2-yl)ethylpiperazine is its role as a building block for small molecule inhibitors. The bromine atom at the 3-position of the pyridine ring offers a reactive site for further functionalization, enabling the creation of diverse derivatives. This property aligns with current trends in fragment-based drug design (FBDD), where researchers seek modular compounds to optimize pharmacokinetic profiles. Additionally, the piperazine moiety is known to enhance solubility and bioavailability, making this compound a valuable candidate for medicinal chemistry projects.

In the context of AI-driven drug discovery, 1-2-(3-bromopyridin-2-yl)ethylpiperazine has been flagged in computational screenings for its potential interactions with G-protein-coupled receptors (GPCRs). This aligns with user searches for "GPCR-targeted compounds" and "AI in pharmaceutical R&D," reflecting the intersection of cutting-edge technology and traditional chemistry. The compound’s molecular weight (approximately 285 g/mol) and logP value (estimated at 2.5) further suggest suitability for blood-brain barrier (BBB) penetration, a hot topic in neurotherapeutic development.

From a synthetic perspective, CAS No. 1782612-56-9 is often discussed in forums focusing on cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig protocols. These methods leverage the bromopyridine unit for C-C or C-N bond formation, addressing common search queries like "how to modify bromopyridines." The compound’s stability under ambient conditions also makes it a practical choice for industrial-scale applications, though proper storage guidelines (e.g., inert atmosphere, low humidity) are recommended to preserve reactivity.

Environmental and regulatory considerations are another critical aspect. While 1-2-(3-bromopyridin-2-yl)ethylpiperazine is not classified as hazardous under major REACH or EPA frameworks, its brominated nature warrants scrutiny in green chemistry initiatives. Researchers are investigating catalytic debromination strategies to minimize waste, responding to trends like "benign-by-design" and "circular chemistry." This dual focus on efficacy and sustainability enhances its appeal in modern process chemistry.

In summary, 1-2-(3-bromopyridin-2-yl)ethylpiperazine (CAS No. 1782612-56-9) represents a multifaceted tool for drug discovery and material science. Its structural adaptability, compatibility with high-throughput screening, and relevance to neuropharmacology position it as a compound of enduring interest. As machine learning models continue to identify novel applications, this molecule is poised to remain at the forefront of innovative chemical research.